2-(Benzo[d]isoxazol-3-yl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-1-(3-pyrazin-2-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H18N4O3/c23-18(10-15-14-5-1-2-6-16(14)25-21-15)22-9-3-4-13(12-22)24-17-11-19-7-8-20-17/h1-2,5-8,11,13H,3-4,9-10,12H2
• InChI Key: TZMFQMBEUYMGIC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=NOC3=CC=CC=C32)OC4=NC=CN=C4
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

2-(Benzo[d]isoxazol-3-yl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone, also known as BPIP, is a small molecule compound that has gained attention in scientific research due to its potential therapeutic applications. BPIP is a potent inhibitor of the protein kinase CK1δ, which plays a role in regulating various cellular processes, including circadian rhythms, DNA damage response, and Wnt signaling. In

Scientific Research Applications

Synthesis and Characterization

Compounds with similar structures have been synthesized using advanced chemical methodologies, including click chemistry. These compounds are characterized by various spectroscopic techniques (IR, NMR, MS) and thermal analysis (TGA, DSC) to confirm their structures and assess their stability. The synthesis often aims at creating molecules with potential pharmacological applications, as evidenced by their evaluation in cytotoxic studies and molecular docking to predict interactions with biological targets (Govindhan et al., 2017).

Biological Activities

Several compounds bearing isoxazole and pyrazole moieties exhibit significant biological activities, including antimicrobial effects against a range of bacteria and fungi. These activities highlight the potential of such compounds in developing new therapeutic agents (Desai et al., 2017). Additionally, compounds with structural similarities have been evaluated for antiproliferative activities, suggesting their potential use in cancer research (Benaka Prasad et al., 2018).

Molecular Interactions and Pharmacokinetics

The molecular interactions and pharmacokinetic properties of related compounds are studied through techniques like fluorescence spectroscopy and molecular docking. These studies aim to understand how these molecules interact with biological targets such as proteins, which is crucial for designing drugs with desired effects and acceptable safety profiles (Govindhan et al., 2017).